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Compound of Interest

Compound Name: 2,3-Dibromo-6-iodopyridine

CAS No.: 1806273-66-4

Cat. No.: B1530057

Get Quote

This guide provides a comprehensive, step-by-step framework for the safe and compliant

disposal of 2,3-Dibromo-6-iodopyridine. Designed for researchers, chemists, and laboratory

managers, this document moves beyond simple instructions to explain the scientific and

regulatory rationale behind each procedural step. Our commitment is to empower you with the

knowledge to manage chemical waste safely, ensuring both personal and environmental

protection.

A Note on Hazard Assessment: A specific Safety Data Sheet (SDS) for 2,3-Dibromo-6-
iodopyridine is not readily available in public databases. Therefore, the following guidance is

built upon a conservative hazard assessment derived from closely related structural analogs,

such as 2-Bromo-6-iodopyridine (CAS 234111-08-1) and 2,6-Dibromopyridine (CAS 626-05-1).

[1][2] This approach reflects established best practices for handling novel or uncharacterized

chemical compounds.

Section 1: Hazard Assessment & Chemical Profile
2,3-Dibromo-6-iodopyridine is a halogenated heterocyclic organic compound. Its structure,

containing bromine and iodine on a pyridine ring, classifies it as a hazardous substance
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requiring specialized disposal.[3][4] Improper disposal, such as drain or trash disposal, is

strictly prohibited and can lead to environmental contamination and regulatory violations.[5]

Based on analogous compounds, the anticipated hazards are summarized below.

Hazard Class GHS Hazard Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed [2]

Skin Irritation H315 Causes skin irritation [2]

Eye Irritation H319
Causes serious eye

irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[2]

Section 2: Personal Protective Equipment (PPE) &
Engineering Controls
The causality for PPE selection is directly linked to the anticipated hazards. To mitigate risks of

skin/eye irritation and potential inhalation of dust particles, the following controls are mandatory

when handling 2,3-Dibromo-6-iodopyridine and its waste.

Engineering Controls: Always handle the compound and its waste within a certified chemical

fume hood to control dust and vapor exposure. Ensure an eyewash station and safety

shower are immediately accessible.

Hand Protection: Wear nitrile gloves (double-gloving is recommended) to prevent skin

contact. Discard gloves immediately after handling and wash hands thoroughly.[1]

Eye/Face Protection: Use ANSI-rated safety glasses with side shields or, preferably,

chemical splash goggles to protect against splashes and fine dust.[6]

Skin and Body Protection: A standard laboratory coat is required. For larger quantities or spill

cleanup, consider a chemically resistant apron.
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Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a NIOSH-

approved respirator with a particulate filter (e.g., N95) is necessary.

Section 3: Core Disposal Principles: Regulatory &
Chemical Logic
The disposal of 2,3-Dibromo-6-iodopyridine is governed by its classification as a halogenated

organic compound. Under the U.S. Environmental Protection Agency's (EPA) Resource

Conservation and Recovery Act (RCRA), these substances are treated as hazardous waste.[7]

The Three Pillars of Compliant Disposal:

Segregation is Key: Halogenated waste streams must never be mixed with non-halogenated

waste.[4] The reason for this is that mixed waste must be treated as the more hazardous

component (in this case, halogenated), which significantly increases the complexity and cost

of disposal. High-temperature incineration is often required to safely destroy halogenated

organics and prevent the formation of toxic byproducts like dioxins and furans.[8]

Containment Must Be Absolute: Waste must be stored in containers that are in good

condition, compatible with the chemical, and feature a secure, leak-proof lid.[4] This prevents

the release of vapors and protects against spills.

Labeling Must Be Precise: Clear, accurate labeling is a legal requirement and essential for

safety. It ensures that everyone, from the researcher to the waste technician, understands

the container's contents and associated hazards.

Section 4: Step-by-Step Disposal Protocols
Follow the appropriate protocol below based on the type of waste generated.

Protocol 4.1: Disposal of Unused or Expired 2,3-
Dibromo-6-iodopyridine (Solid Waste)

Container Selection: Obtain a dedicated hazardous waste container from your institution's

Environmental Health & Safety (EH&S) department. This should be a wide-mouth plastic or

glass jar with a screw-top lid.
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Transfer: Carefully transfer the solid 2,3-Dibromo-6-iodopyridine into the waste container

inside a chemical fume hood. If the original container is still intact and well-labeled, it is often

preferable to place the entire original container into the designated waste drum provided by

EH&S.

Labeling: Affix a hazardous waste tag to the container. Clearly write:

The words "Hazardous Waste"

The full chemical name: "2,3-Dibromo-6-iodopyridine"

The approximate quantity of waste.

The date accumulation started.

Storage: Secure the lid tightly. Store the container in a designated satellite accumulation

area within the lab, with secondary containment (e.g., a plastic tub).

Protocol 4.2: Disposal of Contaminated Labware & PPE
(Solid Waste)
This includes items like pipette tips, weighing paper, contaminated gloves, and empty original

containers.

Container Selection: Use a designated solid hazardous waste container, which can be a

sturdy plastic pail lined with a clear plastic bag or a labeled cardboard box.

Segregation: Ensure no free-flowing liquids are present. Do not mix sharp objects (needles,

razor blades) with other solid waste; sharps must go into a dedicated, puncture-proof sharps

container.

Collection: Place all contaminated, non-sharp solid waste directly into the lined container.

Labeling: Label the container or bag with "Hazardous Waste - Halogenated Solid Waste" and

list "2,3-Dibromo-6-iodopyridine" as the primary contaminant.
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Closure: When full, securely close the inner bag and seal the outer container. Request a

pickup from EH&S.

Protocol 4.3: Disposal of Solutions Containing 2,3-
Dibromo-6-iodopyridine (Liquid Waste)
This protocol applies to any solvent, aqueous buffer, or reaction mixture containing the target

compound.

Container Selection: Use a designated, chemically compatible (e.g., glass or polyethylene)

liquid waste container with a screw-top cap.

Segregation: This waste stream must be labeled as "Halogenated Organic Waste." Do not

mix with non-halogenated solvents.

Labeling: Affix a hazardous waste tag before adding the first drop of waste. List all chemical

constituents by their full name and estimate their percentages. For example:

Dichloromethane: ~80%

Methanol: ~19%

2,3-Dibromo-6-iodopyridine: ~1%

Accumulation: Keep the container tightly closed at all times except when adding waste.[4]

Store in a designated satellite accumulation area with secondary containment.

Pickup Request: Once the container is 90% full, submit a chemical waste pickup request to

your institution's EH&S department.

Section 5: Disposal Decision Workflow
The following diagram illustrates the logical flow for categorizing and handling waste generated

from work with 2,3-Dibromo-6-iodopyridine.
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Caption: Disposal Decision Workflow for 2,3-Dibromo-6-iodopyridine Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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